Cas no 415954-58-4 (1-{4-[(cyclohexylmethyl)amino]piperidin-1-yl}ethan-1-one)

• Product Name: 1-{4-[(cyclohexylmethyl)amino]piperidin-1-yl}ethan-1-one
• CAS No: 415954-58-4
• MF: C₁₄H₂₆N₂O
• MW: 238.369043827057
• CID: 5730664
• Update Time: 2023-11-21

1-{4-[(cyclohexylmethyl)amino]piperidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• F1967-9416
• starbld0019918
• AKOS005900380
• 1-{4-[(cyclohexylmethyl)amino]piperidin-1-yl}ethan-1-one
• 1-[4-(cyclohexylmethylamino)piperidin-1-yl]ethanone
• 1-(4-((Cyclohexylmethyl)amino)piperidin-1-yl)ethan-1-one
• 415954-58-4
• Oprea1_166483
• Ethanone, 1-[4-[(cyclohexylmethyl)amino]-1-piperidinyl]-

• Inchi： 1S/C14H26N2O/c1-12(17)16-9-7-14(8-10-16)15-11-13-5-3-2-4-6-13/h13-15H,2-11H2,1H3
• InChI Key： SKLJRGSTNQRINH-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCC(CC1)NCC1CCCCC1

Computed Properties

• Exact Mass: 238.204513457g/mol
• Monoisotopic Mass: 238.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.01±0.1 g/cm3(Predicted)
• Boiling Point: 387.4±35.0 °C(Predicted)
• pka: 9.94±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines